Cas no 113779-20-7 (benzo[e]pyren-4-ylacetic acid)

• Product Name: benzo[e]pyren-4-ylacetic acid
• CAS No: 113779-20-7
• MF: C₂₂H₁₄O₂
• MW: 310.345366001129
• CID: 1201562
• PubChem ID: 188808
• Update Time: 2025-04-20

benzo[e]pyren-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• benzo[e]pyren-4-ylacetic acid
• 4-benzo[e]pyrenylacetic acid
• 113779-20-7
• Benzo(e)pyrene-4-acetic acid
• DTXSID50921190
• (Benzo[e]pyren-4-yl)acetic acid

• Inchi： 1S/C22H14O2/c23-20(24)12-14-11-13-5-3-9-18-16-6-1-2-7-17(16)19-10-4-8-15(14)22(19)21(13)18/h1-11H,12H2,(H,23,24)
• InChI Key： CFSBBABQWJROBP-UHFFFAOYSA-N
• SMILES： OC(CC1C=C2C=CC=C3C4C=CC=CC=4C4=CC=CC=1C4=C32)=O

Computed Properties

• Exact Mass: 310.09942
• Monoisotopic Mass: 310.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.388
• Boiling Point: 583.1°C at 760 mmHg
• Flash Point: 479.3°C
• Refractive Index: 1.868
• PSA: 37.3